Cas no 52546-36-8 (5-Methoxypentanoic acid methyl ester)

5-Methoxypentanoic acid methyl ester structure

52546-36-8 structure

Product Name:5-Methoxypentanoic acid methyl ester

CAS No:52546-36-8

MF:C₇H₁₄O₃

MW:146.184262752533

MDL:MFCD18970235

CID:2187604

PubChem ID:542362

Update Time:2025-04-21

5-Methoxypentanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Methoxypentanoic acid methyl ester
- methyl 5-methoxypentanoate
- Methyl 5-methoxyvalerate
- MFCD18970235
- Pentanoic acid, 5-methoxy-, methyl ester
- DTXSID50337393
- Methyl5-methoxypentanoate
- DB-306745
- AC9127
- 52546-36-8
- 5-methoxy-pentanoic acid methyl ester
- SCHEMBL7235711
- SY263824
- MDL： MFCD18970235
- Inchi： 1S/C7H14O3/c1-9-6-4-3-5-7(8)10-2/h3-6H2,1-2H3
- InChI Key： KXJQONGIRYVMNN-UHFFFAOYSA-N
- SMILES： O(C)CCCCC(=O)OC

Computed Properties

Exact Mass: 146.094294304g/mol
Monoisotopic Mass: 146.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 90.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 0.949
Boiling Point: 162 ºC
Flash Point: 51 ºC

5-Methoxypentanoic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D780213-5g	Methyl 5-Methoxypentanoate	52546-36-8	95%	5g	$825	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1581991-5g	Methyl 5-methoxypentanoate	52546-36-8	98%	5g	￥8925.00	2024-05-10
eNovation Chemicals LLC	D780213-5g	Methyl 5-Methoxypentanoate	52546-36-8	95%	5g	$825	2025-02-28
eNovation Chemicals LLC	D780213-5g	Methyl 5-Methoxypentanoate	52546-36-8	95%	5g	$825	2025-02-27

5-Methoxypentanoic acid methyl ester Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

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